Cas no 253135-77-2 (5H-1,4-Diazepin-5-one, 6-aminohexahydro-4-methyl-1-phenyl-)

• Product Name: 5H-1,4-Diazepin-5-one, 6-aminohexahydro-4-methyl-1-phenyl-
• CAS No: 253135-77-2
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 1424915
• Update Time: 2024-08-15

5H-1,4-Diazepin-5-one, 6-aminohexahydro-4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Diazepin-5-one, 6-aminohexahydro-4-methyl-1-phenyl-

• Inchi： 1S/C12H17N3O/c1-14-7-8-15(9-11(13)12(14)16)10-5-3-2-4-6-10/h2-6,11H,7-9,13H2,1H3
• InChI Key： COUVXQGNCYKWAL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(N)C(=O)N(C)CC1

Computed Properties

• Exact Mass: 219.13731

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±45.0 °C(Predicted)
• PSA: 49.57
• pka: 8.22±0.20(Predicted)